4-Phenylquinolin-2-amine

• CAS No.: 51478-42-3
• Molecular Formula: C15H12N2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: 4-phenylquinolin-2-amine
• InChI: InChI=1S/C15H12N2/c16-15-10-13(11-6-2-1-3-7-11)12-8-4-5-9-14(12)17-15/h1-10H,(H2,16,17)
• InChI Key: VNHXBLBWQFQTTG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC(=NC3=CC=CC=C32)N

Description

4-Phenylquinolin-2-amine is a useful research compound. Its molecular formula is C15H12N2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetonitrile (150 mL) was heated to reflux for 30 minutes in the presence of potassium hydroxide (14.2 g, 254 mmol). 2-amino-benzophenone (10.0 g, 50.7 mmol) in acetonitrile (165 mL) was added to the reaction mixture. After heating to reflux overnight, the mixture was cooled to room temperature, and the resulting solid was filtered. HCl (1.0 M, 100 mL) was added to the solution, and the resulting solid was filtered. The solids were combined, dissolved in ethyl acetate, dried over magnesium sulfate, and filtered. The volatile components were removed with a rotary evaporator, and the solid was recrystallized from ethyl acetate and heptane.